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Compound of Interest

Compound Name: Mosnodenvir

Cat. No.: B10860870

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling and Disposal of Mosnodenvir.

This document provides essential safety and logistical information for the proper disposal of
Mosnhodenvir, a pan-serotype dengue antiviral agent. Adherence to these procedures is critical
to ensure personnel safety and environmental protection. This guide is intended to be a primary
resource for laboratory safety and chemical handling, complementing your institution's existing
protocols.

Mosnodenvir (also known as JNJ-1802) is an investigational compound.[1][2][3][4] As with any
research chemical, proper handling and disposal are paramount. Safety Data Sheets (SDS) for
Mosnhodenvir present some conflicting classifications. One source classifies it as harmful if
swallowed and very toxic to aquatic life with long-lasting effects[5], while another indicates it is
not a hazardous substance or mixture[6]. Given this discrepancy, it is prudent to handle
Mosnodenvir with care and assume it is hazardous for disposal purposes.

Hazard and Safety Information

A summary of key hazard and precautionary information is presented below. This data is
compiled from available Safety Data Sheets.
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Hazard Statement

Precautionary
Code

Description

Source

H302: Harmful if

P264

Wash skin thoroughly

[5]

swallowed. after handling.
Do not eat, drink or
P270 smoke when using [5]
this product.
IF SWALLOWED: Call
a POISON CENTER
P301 + P312 o [5]
or doctor/physician if
you feel unwell.
P330 Rinse mouth. [5]
H410: Very toxic to ]
o ) Avoid release to the
aquatic life with long P273 [5]

lasting effects.

environment.

P391 Collect spillage. [5]
Dispose of contents/
container to an

P501 [5]

approved waste

disposal plant.

Experimental Protocols: Waste Disposal Workflow

While specific experimental protocols for the degradation or inactivation of Mosnodenvir are

not publicly available, a standardized workflow for the disposal of chemical waste should be

followed. This workflow is designed to mitigate risks and ensure compliance with safety

regulations.

Objective: To safely collect, segregate, and dispose of Mosnodenvir waste in accordance with

institutional and regulatory guidelines.

Materials:
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o Appropriate Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-
resistant gloves.

o Designated, labeled, and sealed waste containers for chemical waste.
o Spill kit appropriate for chemical spills.

Procedure:

e Segregation of Waste:

o Do not mix Mosnodenvir waste with other waste streams unless explicitly permitted by
your institution's Environmental Health and Safety (EHS) office.

o Segregate waste into solid and liquid forms.

» Solid Waste: Includes contaminated consumables such as gloves, weighing papers, and
empty vials.

» Liquid Waste: Includes unused solutions, and contaminated solvents.
» Containerization:
o Use only approved, leak-proof containers for waste collection.

o Ensure containers are clearly labeled with "Hazardous Waste," the chemical name
("Mosnodenvir"), and the primary hazard (e.g., "Toxic," "Aquatic Hazard").

o Do not overfill containers; leave adequate headspace (approximately 10%) to allow for
expansion.

o Storage:

o Store waste containers in a designated, well-ventilated, and secure secondary
containment area while awaiting pickup.

o Keep waste containers sealed when not in use.
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» Disposal:
o All Mosnhodenvir waste must be disposed of through an approved waste disposal plant.[5]

o Contact your institution's EHS office to arrange for the pickup and disposal of the waste.
Do not attempt to dispose of Mosnodenvir waste down the drain or in regular trash.

e Spill Management:

o

In the event of a spill, evacuate the immediate area.

[e]

Alert your supervisor and EHS office.

If trained and it is safe to do so, use a chemical spill kit to contain and clean up the spill.

o

[¢]

Collect all spill cleanup materials and treat them as hazardous waste.

Logical Workflow for Mosnodenvir Disposal

The following diagram illustrates the decision-making and action process for the proper
disposal of Mosnodenvir waste.
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Caption: Workflow for the safe disposal of Mosnodenvir waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for Mosnodenvir]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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